Cas no 869941-99-1 (N-(4-Ethylbenzyl)propan-1-amine)

• Product Name: N-(4-Ethylbenzyl)propan-1-amine
• CAS No: 869941-99-1
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 1086921
• PubChem ID: 4716655
• Update Time: 2025-06-14

N-(4-Ethylbenzyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylbenzyl)propan-1-amine
• 4-(4-ethylphenyl)butan-1-amine
• 869941-99-1
• AN-465/42245749
• AKOS000201129
• N-[(4-ethylphenyl)methyl]propan-1-amine
• [(4-ethylphenyl)methyl](propyl)amine
• CHEMBRDG-BB 9071952
• SCHEMBL13536962
• MFCD04563984
• N-(4-ethylbenzyl)-N-propylamine
• STK280299

• MDL： MFCD04563984
• Inchi： 1S/C12H19N/c1-3-9-13-10-12-7-5-11(4-2)6-8-12/h5-8,13H,3-4,9-10H2,1-2H3
• InChI Key： WNAKIBVJACHNRU-UHFFFAOYSA-N
• SMILES： N(CCC)CC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 252.7°C at 760 mmHg
• Flash Point: 102.1°C
• Refractive Index: 1.503
• PSA: 12.03000
• LogP: 3.13950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Ethylbenzyl)propan-1-amine

Comprehensive Overview of N-(4-Ethylbenzyl)propan-1-amine (CAS No. 869941-99-1)

N-(4-Ethylbenzyl)propan-1-amine (CAS No. 869941-99-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemicals. This amine derivative, characterized by its ethylbenzyl and propylamine functional groups, exhibits unique physicochemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for terms like "N-(4-Ethylbenzyl)propan-1-amine synthesis," "CAS 869941-99-1 applications," and "amine derivatives in drug development," reflecting its growing relevance.

The compound's molecular structure, featuring a propan-1-amine chain attached to a 4-ethylbenzyl group, contributes to its versatility. Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. With the rise of AI-driven drug discovery, queries such as "machine learning for amine compound optimization" and "high-throughput screening of CAS 869941-99-1" underscore the intersection of technology and chemistry in advancing its applications.

In material science, N-(4-Ethylbenzyl)propan-1-amine is explored for its role in polymer modification and surface functionalization. Its amine group enables covalent bonding with other reactive species, making it a candidate for creating advanced coatings and adhesives. Searches like "amine-functionalized materials for green chemistry" align with the global push toward sustainable industrial practices. Additionally, its compatibility with click chemistry protocols has sparked interest in modular synthesis approaches.

From a regulatory standpoint, CAS 869941-99-1 is not classified as hazardous under major chemical inventories, which facilitates its use in research and commercial settings. However, proper handling protocols are recommended to ensure safety. The compound's stability under ambient conditions and solubility in common organic solvents (e.g., ethanol, dimethyl sulfoxide) further enhance its practicality. Popular queries such as "safe handling of amine derivatives" and "solubility data for N-(4-Ethylbenzyl)propan-1-amine" reflect user concerns about operational best practices.

Looking ahead, the demand for N-(4-Ethylbenzyl)propan-1-amine is expected to rise, driven by innovations in precision medicine and smart materials. Its adaptability to catalysis and ligand design also positions it as a key player in transition-metal-mediated reactions. As the scientific community continues to explore its potential, this compound exemplifies the synergy between traditional organic chemistry and cutting-edge technological advancements.